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Compound of Interest

3-Bromo-4-methyl-5-nitrobenzoic
Compound Name: o
aci

Cat. No.: B1274442

This technical guide provides a comprehensive overview of 3-Bromo-4-methyl-5-nitrobenzoic
acid, catering to researchers, scientists, and professionals in the field of drug development.
The document details its chemical properties, synthesis, and current understanding of its
biological significance.

Chemical and Physical Properties

3-Bromo-4-methyl-5-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its structure
incorporates a bromine atom, a methyl group, and a nitro group attached to the benzoic acid
core. These functional groups make it a potentially useful intermediate in organic synthesis. A
summary of its key quantitative data is presented below.
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Property Value Source(s)
Molecular Formula C8H6BrNO4 [1112]
Molecular Weight 260.04 g/mol [1][2]

CAS Number 34545-20-5 [1][2]
Appearance Pink solid [3]

2.6 (3H, s, CH3),8.21 (1H,d, J
1H-NMR (CD30D-d4) & (ppm) = 1.4Hz, Ar-H), 8.27 (1H,d, J= [3]
1.2Hz, Ar-H)

- Very slightly soluble in water
Solubility X [1]
(0.14 g/L at 25°C)

Note: Detailed 13C-NMR, Infrared (IR) spectroscopy, Mass Spectrometry (MS) data, and a
precise melting point for 3-Bromo-4-methyl-5-nitrobenzoic acid are not readily available in
the reviewed literature. Researchers are advised to perform these analyses upon synthesis or
acquisition.

Discovery and Synthesis

The initial report or "discovery" of 3-Bromo-4-methyl-5-nitrobenzoic acid is not prominently
documented in readily accessible scientific literature, suggesting it may have emerged as a
synthetic intermediate in broader chemical studies rather than being the focus of a dedicated
discovery effort.

A detailed experimental protocol for its synthesis has been reported, which proceeds via a
Sandmeyer-type reaction from an amino-substituted precursor.

Experimental Protocol: Synthesis of 3-Bromo-4-methyl-
5-nitrobenzoic acid[3]

Step 1: Diazotization of 3-amino-4-methyl-5-nitrobenzoic acid

e Suspend 3-amino-4-methyl-5-nitrobenzoic acid (50 g, 254 mmol) in a mixture of
concentrated hydrochloric acid (350 ml) and water (350 ml) in a reaction vessel.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.guidechem.com/encyclopedia/3-bromo-4-methyl-5-nitrobenzoi-dic1268792.html
https://www.calpaclab.com/3-bromo-4-methyl-5-nitrobenzoic-acid-min-97-1-gram/ala-b588805-1g
https://www.guidechem.com/encyclopedia/3-bromo-4-methyl-5-nitrobenzoi-dic1268792.html
https://www.calpaclab.com/3-bromo-4-methyl-5-nitrobenzoic-acid-min-97-1-gram/ala-b588805-1g
https://www.guidechem.com/encyclopedia/3-bromo-4-methyl-5-nitrobenzoi-dic1268792.html
https://www.calpaclab.com/3-bromo-4-methyl-5-nitrobenzoic-acid-min-97-1-gram/ala-b588805-1g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82645759.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82645759.htm
https://www.guidechem.com/encyclopedia/3-bromo-4-methyl-5-nitrobenzoi-dic1268792.html
https://www.benchchem.com/product/b1274442?utm_src=pdf-body
https://www.benchchem.com/product/b1274442?utm_src=pdf-body
https://www.benchchem.com/product/b1274442?utm_src=pdf-body
https://www.benchchem.com/product/b1274442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Cool the suspension to 0-5 °C using an ice bath.

¢ Slowly add an agueous solution of sodium nitrite (18.6 g, 270 mmol) in 30 ml of water over a
period of 15 to 20 minutes, maintaining the temperature between 0-5 °C.

o Continue stirring the reaction mixture at 0-5 °C for an additional 30 minutes to ensure
complete formation of the diazonium salt.

Step 2: Sandmeyer Reaction

» In a separate vessel, prepare a solution of cuprous bromide (73.21 g, 516 mmol) in
concentrated hydrochloric acid (220 ml) and pre-cool it to 0-5 °C.

o Slowly pour the freshly prepared diazonium salt solution into the cold cuprous bromide
solution.

e Maintain stirring at 0-5 °C for 30 minutes.

» Allow the reaction mixture to warm to room temperature and stir for an additional 30 minutes.
» Heat the mixture to 30-35 °C and stir for a final 30 minutes to ensure complete reaction.
Step 3: Isolation and Purification

o Collect the precipitated solid by filtration.

e Wash the solid with water (50 ml).

e Dry the product under vacuum to yield 3-bromo-4-methyl-5-nitrobenzoic acid.

This protocol reportedly yields 58 g of the final product as a pink solid, corresponding to an
88% yield.

Synthesis Workflow Diagram
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Caption: Synthetic workflow for 3-Bromo-4-methyl-5-nitrobenzoic acid.
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Logical Relationship in Synthesis

The synthesis of 3-Bromo-4-methyl-5-nitrobenzoic acid follows a clear logical progression
from a readily available or preparable starting material to the final product through key chemical

transformations.
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Caption: Logical flow of the synthesis of 3-Bromo-4-methyl-5-nitrobenzoic acid.

Biological Activity and Signaling Pathways

Currently, there is no significant information available in the public domain regarding the
biological activity of 3-Bromo-4-methyl-5-nitrobenzoic acid. Searches of scientific databases
and literature do not indicate that this compound has been the subject of extensive biological
screening or that it is involved in any known signaling pathways. Its primary utility appears to be
as an intermediate in organic synthesis, where its functional groups can be exploited to build
more complex molecules that may have biological relevance. Professionals in drug discovery
may consider this compound a scaffold for the synthesis of novel chemical entities, but as a
standalone molecule, its biological effects remain uncharacterized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]
e 2. calpaclab.com [calpaclab.com]

e 3. 3-BROMO-4-METHYL-5-NITROBENZOIC ACID | 34545-20-5 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1274442?utm_src=pdf-body
https://www.benchchem.com/product/b1274442?utm_src=pdf-body-img
https://www.benchchem.com/product/b1274442?utm_src=pdf-body
https://www.benchchem.com/product/b1274442?utm_src=pdf-body
https://www.benchchem.com/product/b1274442?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/3-bromo-4-methyl-5-nitrobenzoi-dic1268792.html
https://www.calpaclab.com/3-bromo-4-methyl-5-nitrobenzoic-acid-min-97-1-gram/ala-b588805-1g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82645759.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromo-4-methyl-5-
nitrobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274442#discovery-of-3-bromo-4-methyl-5-
nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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